Cas no 13074-13-0 (Phosphonothioic acid,methyl-, O-methyl O-(3-methyl-4-nitrophenyl) ester (9CI))

• Product Name: Phosphonothioic acid,methyl-, O-methyl O-(3-methyl-4-nitrophenyl) ester (9CI)
• CAS No: 13074-13-0
• MF: C₉H₁₂NO₄PS
• MW: 261.234642028809
• CID: 143351
• PubChem ID: 202662
• Update Time: 2025-04-19

Phosphonothioic acid,methyl-, O-methyl O-(3-methyl-4-nitrophenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,methyl-, O-methyl O-(3-methyl-4-nitrophenyl) ester (9CI)
• methoxy-methyl-(3-methyl-4-nitrophenoxy)-sulfanylidene-λ⁵-phosphane
• 13074-13-0
• O-methyl O-(3-methyl-4-nitrophenyl) methylphosphonothioate
• DTXSID50926882
• Phosphonothioic acid, methyl-, O-methyl O-(3-methyl-4-nitrophenyl) ester
• BRN 2286299
• Phosphonothioic acid, methyl-, O-methyl O-(4-nitro-m-tolyl) ester
• O-(3-Methyl-4-nitrophenyl) O-methyl methylphosphonothioate

• Inchi： 1S/C9H12NO4PS/c1-7-6-8(14-15(3,16)13-2)4-5-9(7)10(11)12/h4-6H,1-3H3
• InChI Key： LOYDDXDWSJBJDN-UHFFFAOYSA-N
• SMILES： S=P(C)(OC)OC1=CC=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.02256
• Monoisotopic Mass: 261.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.329
• Boiling Point: 348.3°C at 760 mmHg
• Flash Point: 164.5°C
• Refractive Index: 1.573
• PSA: 61.6
• LogP: 4.04150